(E)-2-(4-(2-cyano-2-(4-(furan-2-yl)thiazol-2-yl)vinyl)-2-methoxyphenoxy)-N-phenylacetamide

• IUPAC Name: 2-[4-[(E)-2-cyano-2-[4-(furan-2-yl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C25H19N3O4S/c1-30-23-13-17(9-10-22(23)32-15-24(29)27-19-6-3-2-4-7-19)12-18(14-26)25-28-20(16-33-25)21-8-5-11-31-21/h2-13,16H,15H2,1H3,(H,27,29)/b18-12+
• InChI Key: YMLZHHBIPXVHKX-LDADJPATSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=CO3)OCC(=O)NC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CO3)OCC(=O)NC4=CC=CC=C4
• Molecular Formula: C25H19N3O4S
• Molecular Weight: 457.5 g/mol

Description

(E)-2-(4-(2-cyano-2-(4-(furan-2-yl)thiazol-2-yl)vinyl)-2-methoxyphenoxy)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H19N3O4S and its molecular weight is 457.5. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-(2-cyano-2-(4-(furan-2-yl)thiazol-2-yl)vinyl)-2-methoxyphenoxy)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-(2-cyano-2-(4-(furan-2-yl)thiazol-2-yl)vinyl)-2-methoxyphenoxy)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Reactivity Studies

• Research on push-pull molecules, including those similar to the specified compound, has provided insights into their nonlinear optical properties. The study of bonding changes in the polyene chain of such molecules reveals the effects of electron-donating groups on bond-length alternation, crystal packing, and aggregation (Gainsford, Bhuiyan, & Kay, 2008).

Application in Nonlinear Optical Materials

• The compound's structural attributes are conducive to novel nonlinear optical chromophore development. The emphasis is on understanding the donor strength and the extent of conjugation, which are crucial for bond-length alternation and aggregation, influencing the material's optical properties (Gainsford, Bhuiyan, & Kay, 2008).

Pharmacological Potential

• While the primary request excludes details on pharmacological usage, it's noteworthy that related compounds have been explored for their anticonvulsant activities. Studies demonstrate that structural modifications can significantly impact biological activity, offering a route for developing new therapeutic agents (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).

Material Science Applications

• The compound's unique structural framework, particularly its push-pull configuration, is pertinent in material science for creating materials with specific optical properties. This is relevant for applications in security inks and sensors, where morphological changes can induce visible color changes or enhance certain material characteristics (Lu & Xia, 2016).